Cas no 917380-57-5 (Boronic acid, B-[3-(1-pyrenyl)phenyl]-)
917380-57-5 structure
Product Name:Boronic acid, B-[3-(1-pyrenyl)phenyl]-
CAS No:917380-57-5
MF:C22H15BO2
MW:322.164305925369
CID:786495
PubChem ID:57836095
Update Time:2025-04-19
Boronic acid, B-[3-(1-pyrenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-[3-(1-pyrenyl)phenyl]-
- (3-pyren-1-ylphenyl)boronic acid
- B-[3-(1-pyrenyl)phenyl]Boronic acid
- 917380-57-5
- SCHEMBL3859747
- (3-(Pyren-1-yl)phenyl)boronic acid
- FT-0760420
- starbld0019306
- [3-(Pyren-1-yl)phenyl]boronic acid
- DTXSID60728071
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- Inchi: 1S/C22H15BO2/c24-23(25)18-6-2-5-17(13-18)19-11-9-16-8-7-14-3-1-4-15-10-12-20(19)22(16)21(14)15/h1-13,24-25H
- InChI Key: SCVADUPVEATHAM-UHFFFAOYSA-N
- SMILES: OB(C1=CC=CC(=C1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)O
Computed Properties
- Exact Mass: 322.1165099g/mol
- Monoisotopic Mass: 322.1165099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Boronic acid, B-[3-(1-pyrenyl)phenyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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